Cas no 2171434-59-4 ((2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171434-59-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5777640
• PubChem ID: 165874231
• Update Time: 2025-10-31

(2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171434-59-4
• EN300-1488124
• (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-21(24(29)30)26-23(28)13-22(15-11-12-15)27-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22?/m0/s1
• InChI Key： MYEHKANYBZUILD-HMTLIYDFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)CC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171434-59-4)

(2S-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2171434-59-4), represents a pinnacle of molecular design, integrating multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural framework of this molecule is characterized by its chiral center, specifically the (2S) configuration, which is crucial for its interaction with biological targets. The presence of a cyclopropyl group at the 3-position adds rigidity to the molecule, influencing its conformational preferences and potentially enhancing binding affinity to specific receptors or enzymes. Furthermore, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) protecting group in the amino acid side chain highlights its utility in peptide synthesis and drug development, where such groups are commonly employed to protect reactive amine functionalities during synthetic processes.

One of the most compelling aspects of this compound is its potential as a building block in the synthesis of more complex pharmaceutical agents. The combination of an amide bond and a carboxylic acid group provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific therapeutic applications. This flexibility is particularly valuable in drug discovery pipelines, where lead compounds often require iterative modifications to optimize their pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into understanding the interactions between this compound and biological targets. Studies using these techniques have suggested that the fluorenyl moiety may enhance solubility and metabolic stability, while the cyclopropyl group could improve binding affinity by restricting conformational freedom. These insights are critical for designing molecules that can effectively interact with biological systems while minimizing off-target effects.

The pharmaceutical industry has shown considerable interest in derivatives of this compound due to their potential therapeutic benefits. For instance, modifications aimed at enhancing bioavailability or reducing immunogenicity have been explored. The use of computational tools has accelerated these efforts by predicting how structural changes will affect molecular properties, thereby guiding experimental design more efficiently than traditional trial-and-error methods.

Moreover, the growing field of precision medicine has highlighted the importance of chiral drugs, where enantiomeric purity can significantly impact efficacy and safety. The (2S) configuration of this compound underscores its relevance in this context, as it aligns with current trends toward developing enantiomerically pure pharmaceuticals that offer improved therapeutic outcomes with fewer side effects.

In conclusion, (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171434-59-4) exemplifies the sophistication achieved in modern medicinal chemistry through its intricate molecular design and multifunctional groups. Its potential as a scaffold for developing novel therapeutics is underscored by ongoing research into its interactions with biological targets and its suitability for various synthetic applications. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play pivotal roles in advancing drug discovery and development efforts worldwide.